Cas no 1403767-16-7 (propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate)

Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate is a fluorinated cyclobutane derivative featuring a tert-butoxycarbonyl (Boc)-protected aminomethyl group. The presence of the Boc group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The fluorine substituent introduces electronic and steric effects, potentially improving binding affinity in medicinal chemistry applications. The isopropyl ester moiety offers versatility in further derivatization. This compound is particularly useful as an intermediate in organic synthesis, especially for the development of peptidomimetics or bioactive molecules requiring controlled functional group manipulation. Its structural features make it valuable for exploring structure-activity relationships in drug discovery.
propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate structure
1403767-16-7 structure
Product name:propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
CAS No:1403767-16-7
MF:C14H24FNO4
MW:289.343068122864
MDL:MFCD23105826
CID:4594555
PubChem ID:72208294

propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylic acid isopropyl ester
    • Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
    • PB39188
    • SB20193
    • Propan-2-yl 1-(boc-aminomethyl)-3-fluorocyclobutane-1-carboxylate
    • isopropyl 1-((tert-butoxycarbonylamino)methyl)-3-fluorocyclobutanecarboxylate
    • Propan-2-yl 1-({[(t-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
    • propan-2-yl 3-fluoro-1-[[(2-methylpropan-2-yl)ox
    • MFCD23105826
    • Cyclobutanecarboxylic acid, 1-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-3-fluoro-, 1-methylethyl ester
    • CS-0057361
    • 1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylicacidisopropylester
    • SY322448
    • P13448
    • propan-2-yl 3-fluoro-1-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclobutane-1-carboxylate
    • AS-79220
    • DTXSID401110335
    • 1403767-16-7
    • propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
    • MDL: MFCD23105826
    • Inchi: 1S/C14H24FNO4/c1-9(2)19-11(17)14(6-10(15)7-14)8-16-12(18)20-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,16,18)
    • InChI Key: QEMDYXQBIIZSLS-UHFFFAOYSA-N
    • SMILES: FC1CC(C(=O)OC(C)C)(CNC(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 289.16893641 g/mol
  • Monoisotopic Mass: 289.16893641 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 2.3
  • Molecular Weight: 289.34

propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D608777-1G
propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
1403767-16-7 97%
1g
$295 2024-07-21
Chemenu
CM321128-250mg
1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylic acid isopropyl ester
1403767-16-7 95%
250mg
$396 2023-01-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128001-10g
Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
1403767-16-7 98%
10g
¥17091 2023-04-15
eNovation Chemicals LLC
D608777-5G
propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
1403767-16-7 97%
5g
$885 2024-07-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20120141-5G
propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
1403767-16-7 97%
5g
¥ 4,705.00 2023-04-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1128001-5g
Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
1403767-16-7 98%
5g
¥11047 2023-04-15
eNovation Chemicals LLC
D608777-500mg
propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
1403767-16-7 97%
500mg
$205 2024-07-21
Aaron
AR00HWJB-250mg
1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylic acid isopropyl ester
1403767-16-7 97%
250mg
$109.00 2025-02-10
abcr
AB530659-1g
Propan-2-yl 1-({[(t-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate; .
1403767-16-7
1g
€492.50 2025-02-21
1PlusChem
1P00HWAZ-250mg
1-(Boc-aminomethyl)-3-fluorocyclobutanecarboxylic acid isopropyl ester
1403767-16-7 95%
250mg
$101.00 2024-06-21

propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate Related Literature

Additional information on propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate

Research Briefing on Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate (CAS: 1403767-16-7)

Propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate (CAS: 1403767-16-7) is a fluorinated cyclobutane derivative that has recently garnered attention in the field of medicinal chemistry and drug development. This compound, characterized by its unique structural features including a fluorinated cyclobutane ring and a tert-butoxycarbonyl (Boc)-protected amino group, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in the development of protease inhibitors, kinase modulators, and other therapeutic agents targeting various diseases.

The synthesis of propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate involves multi-step organic transformations, including cyclobutane ring formation, fluorination, and Boc-protection. Researchers have optimized these synthetic routes to achieve high yields and purity, which are critical for its use in pharmaceutical applications. The compound's stability under various conditions has also been investigated, revealing its suitability for further derivatization and incorporation into more complex drug candidates.

In recent preclinical studies, derivatives of propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate have demonstrated promising biological activities. For instance, some analogs have exhibited potent inhibitory effects against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its fluorinated cyclobutane core has been explored as a bioisostere for other cyclic structures, enhancing the metabolic stability and bioavailability of resulting drug candidates.

Despite these advancements, challenges remain in the scalable production and further pharmacological evaluation of this compound. Current research efforts are focused on addressing these issues, with particular emphasis on improving synthetic efficiency and exploring its mechanism of action in greater detail. The ongoing studies aim to unlock the full therapeutic potential of propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate and its derivatives, paving the way for future clinical applications.

In conclusion, propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated bioactivities make it a valuable candidate for further investigation. As research progresses, this compound is expected to play a significant role in the development of next-generation therapeutics, particularly in areas where fluorinated cyclobutane derivatives offer distinct advantages.

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Amadis Chemical Company Limited
(CAS:1403767-16-7)propan-2-yl 1-({[(tert-butoxy)carbonyl]amino}methyl)-3-fluorocyclobutane-1-carboxylate
A1059009
Purity:99%
Quantity:1g
Price ($):214.0